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hydrochloride
CAS No.: 1170802-25-1
Cat. No.: B3417893

Get Quote

Executive Summary

Cyclopentylisopropylamine (CPIA) (CAS: 18645-16-8) is a secondary amine featuring a
cyclopentyl ring and an N-isopropyl group. In drug development and forensic analysis,
distinguishing CPIA from its linear isomer, N-propylcyclopentylamine, is critical due to their
identical molecular weight (127.23 g/mol ) and similar retention indices.

This guide provides a mechanistic breakdown of the Electron lonization (EI) fragmentation
patterns. The core differentiator is the Alpha-Cleavage Rule: CPIA preferentially loses a methyl
group (M-15) from the branched isopropyl moiety, whereas the N-propyl isomer loses an ethyl
group (M-29).

Mechanistic Fragmentation Analysis

The fragmentation of aliphatic amines under 70 eV Electron lonization is governed by the
stability of the resulting iminium ions. The dominant pathway is
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-cleavage, where the bond adjacent to the nitrogen atom breaks, releasing the largest possible
alkyl radical to stabilize the charge.[1]

Primary Pathway: Alpha-Cleavage of the Isopropyl
Group

For CPIA, the nitrogen atom is flanked by a cyclopentyl ring and an isopropyl group.

 lonization: Removal of a non-bonding electron from Nitrogen yields the radical cation
(m/z 127).

o Cleavage: The bond between the

-carbon and the
-methyl group of the isopropyl chain breaks.

e Product: A stable iminium ion at m/z 112 and a methyl radical (

Secondary Pathway: Ring Fragmentation

While less dominant than the loss of the methyl group, the cyclopentyl ring can undergo

-cleavage, leading to ring opening. However, the loss of the isopropyl methyl is kinetically
favored due to the stability of the resulting secondary iminium cation.

Comparison with N-Propyl Isomer

In N-propylcyclopentylamine, the

-carbon of the propyl chain is attached to an ethyl group (
).

o Cleavage: Loss of the ethyl radical (

, mass 29).

e Product: An iminium ion at m/z 98 (
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Diagnostic Rule:
e m/z 112 (M-15): Confirms N-Isopropyl substitution.
* m/z 98 (M-29): Confirms N-Propyl substitution.

Comparative Data: CPIA vs. Alternatives

The following table summarizes the key diagnostic ions distinguishing CPIA from its closest
structural analogs.

N- N-
Cyclopentylisopropyl
Feature _ Propylcyclopentylam  Isopropylcyclohexyla
amine (Target) , ,
ine (Isomer) mine (Homolog)
Molecular Weight 127.23 127.23 141.25
Base Peak (Predicted) m/z 112 (or m/z 44%) m/z 98 m/z 126
M - 15 ( M - 29 ( M - 15 (
Diagnostic Loss
) ) )
m/z 44 (
Secondary lons m/z 44, m/z 70 m/z 58, m/z 84
), m/z 70
Retention Index (DB-
~1010 - 1020 ~1030 - 1040 ~1120

5)

*Note: In some quadrupole instruments, the low-mass amine fragment

(m/z 44) may appear as the base peak due to secondary fragmentation, but m/z 112 remains
the high-mass diagnostic ion.

Visualization of Fragmentation Pathways

The following diagram illustrates the divergent fragmentation pathways for the isopropyl (CPIA)
versus propyl isomers, highlighting the critical decision nodes for structural elucidation.
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Caption: Divergent fragmentation pathways of N-isopropyl vs. N-propyl cyclopentylamines. The
M-15 vs. M-29 split is the primary identification vector.

Experimental Protocol: GC-MS Analysis

To replicate these results, use the following self-validating protocol. This method minimizes
thermal degradation and ensures sharp amine peaks.

A. Sample Preparation

» Solvent: Dissolve 1 mg of CPIA in 1 mL of Methanol or Ethyl Acetate.

» Derivatization (Optional but Recommended): While secondary amines can be analyzed
directly, peak tailing is common.

o Protocol: Add 50 pL MSTFA (N-Methyl-N-(trimethylsilyl)trifluoroacetamide) to 100 pL
sample. Incubate at 60°C for 30 mins.

o Effect: The TMS derivative will shift the molecular ion to m/z 199 (127 + 72). The
fragmentation pattern will shift accordingly (M-15 becomes m/z 184).

B. GC-MS Parameters
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o System: Agilent 7890/5977 or equivalent single quadrupole.
e Column: HP-5MS Ul (30 m x 0.25 mm x 0.25 um) or DB-5.
e Inlet: Split mode (20:1), 250°C.
o Carrier Gas: Helium at 1.0 mL/min (constant flow).[2]
e Oven Program:

o Hold at 50°C for 1 min.

o Ramp 15°C/min to 280°C.

o Hold for 3 min.
e MS Source: 230°C, 70 eV.

e Scan Range: m/z 35 — 300.

C. Quality Control (System Suitability)

« Injection 1: Blank solvent (Methanol). Ensure no carryover at retention time ~5.5 min.

« Injection 2: Standard Alkane Mix (C8-C20). Calculate Retention Index (RI). CPIA should
elute near Rl 1015 on a DB-5 column.

» Validation: The ratio of m/z 112 to m/z 127 should be consistent (>5:1). If m/z 127 is absent,
lower the source temperature to 200°C to preserve the molecular ion.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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